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Compound of Interest

O-Desmethyl apixaban sulfate
Compound Name: _
sodium

Cat. No.: B12424545

O-Desmethyl Apixaban Sulfate Sodium: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

O-Desmethyl apixaban sulfate sodium is the primary circulating metabolite of the direct
Factor Xa inhibitor, apixaban. While demonstrating significantly reduced pharmacological
activity compared to its parent compound, a thorough understanding of its chemical structure,
properties, and formation is crucial for comprehensive drug metabolism and pharmacokinetic
(DMPK) studies in the development of novel anticoagulants. This technical guide provides an
in-depth overview of O-Desmethyl apixaban sulfate sodium, including its chemical
properties, a detailed description of its metabolic generation, and protocols for its synthesis and
analytical characterization.

Chemical Structure and Properties

O-Desmethyl apixaban sulfate sodium is formed through the O-demethylation of the 4-
methoxyphenyl group of apixaban, followed by sulfation of the resulting phenolic hydroxyl

group.

Chemical Structure:
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O-Desmethyl Apixaban Sulfate Sodium

Chemical Formula: C24H22NsNaO7S

Apixaban

YP3A4/5, CYP1A2, CYP2J2
(O-demethylation)

O-Desmethyl Apixaban

O-Desmethyl Apixaban Sulfate
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Reaction

Preparation

Potassium Phosphate Buffer

MgClz

PAPS

Human Liver S9 or SULT1A1

Pre-incubate at 37°C

Add O-Desmethyl Apixaban

Incubate at 37°C

Termination &

« Sample Prep

Add Acetonitrile + Internal Standard

Centrifuge

Collect Supernatant for LC-MS/MS

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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